Cas no 114212-37-2 (4-nitrononanedioic acid)

• Product Name: 4-nitrononanedioic acid
• CAS No: 114212-37-2
• MF: C₉H₁₅NO₆
• MW: 233.218503236771
• CID: 2612500
• PubChem ID: 13898857
• Update Time: 2025-04-21

4-nitrononanedioic acid Chemical and Physical Properties

Names and Identifiers

• 4-nitrononanedioic acid
• DTXSID80552037
• 114212-37-2
• SCHEMBL23429927

• Inchi： 1S/C9H15NO6/c11-8(12)4-2-1-3-7(10(15)16)5-6-9(13)14/h7H,1-6H2,(H,11,12)(H,13,14)
• InChI Key： GRMUXYFRDSCAQZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CCC(=O)O)CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 233.08993720Da
• Monoisotopic Mass: 233.08993720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų